Cas no 900804-14-0 (4-Aminopyridine-2-sulfonic acid)

• Product Name: 4-Aminopyridine-2-sulfonic acid
• CAS No: 900804-14-0
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 870509
• PubChem ID: 26337973
• Update Time: 2025-04-19

4-Aminopyridine-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyridine-2-sulfonic acid
• AKOS006304323
• FT-0762962
• 900804-14-0
• DTXSID00649897

• Inchi： 1S/C5H6N2O3S/c6-4-1-2-7-5(3-4)11(8,9)10/h1-3H,(H2,6,7)(H,8,9,10)
• InChI Key： IQFWDJFNQYFMAQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CN=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 174.01000
• Monoisotopic Mass: 174.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.66000
• LogP: 1.57250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives